1-[1-(6-Methoxy-3-pyridyl)-5-phenylpyrazole-3-carbonyl]piperazine

• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol
• IUPAC Name: [1-(6-methoxypyridin-3-yl)-5-phenylpyrazol-3-yl]-piperazin-1-ylmethanone
• InChI: InChI=1S/C20H21N5O2/c1-27-19-8-7-16(14-22-19)25-18(15-5-3-2-4-6-15)13-17(23-25)20(26)24-11-9-21-10-12-24/h2-8,13-14,21H,9-12H2,1H3
• InChI Key: QOXLSIGNOBMBCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)N2C(=CC(=N2)C(=O)N3CCNCC3)C4=CC=CC=C4

Description

1-[1-(6-Methoxy-3-pyridyl)-5-phenylpyrazole-3-carbonyl]piperazine is a useful research compound. Its molecular formula is C20H21N5O2 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At room temperature, trifluoroacetic acid (2.4 mL) was added to a solution of the above-mentioned 1-[1-(6-methoxy-3-pyridyl)-5-phenylpyrazole-3-carbonyl]piperazine-4-carboxylic acid tert-butyl ester (0.639 g) in methylene chloride (15 mL), followed by stirring of the mixture for 0.7 hours. The reaction solvent was removed under reduced pressure, and the residue was partitioned between chloroform and saturated aqueous sodium hydrogencarbonate. The aqueous layer was extracted with chloroform. The organic layers were combined and washed with saturated brine, followed by drying over sodium sulfate anhydrate. After filtration, the solvent was removed under reduced pressure. The residue was purified through silica gel column chromatography (chloroform-methanol), to thereby give the title compound as an oily product (0.446 g, 89%).